N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide

• IUPAC Name: N-[(E)-(5-methylfuran-2-yl)methylideneamino]-3-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C17H17N3O3/c1-12-7-8-15(23-12)11-18-19-17(22)13-4-2-5-14(10-13)20-9-3-6-16(20)21/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H,19,22)/b18-11+
• InChI Key: PMAPWQUFOVVEFG-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC=C(O1)C=NNC(=O)C2=CC(=CC=C2)N3CCCC3=O
• Isomeric SMILES: CC1=CC=C(O1)/C=N/NC(=O)C2=CC(=CC=C2)N3CCCC3=O
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide, also known as MFH, is a synthetic compound that has been studied extensively for its potential applications in scientific research. MFH is a hydrazone derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is not fully understood, but it is thought to involve the inhibition of certain enzymes and the disruption of cellular signaling pathways. N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been shown to exhibit a range of biochemical and physiological effects. In addition to its activity as a fluorescent probe and potential anticancer agent, N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has also been shown to exhibit antioxidant and anti-inflammatory activity. Studies have also suggested that N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide may have neuroprotective effects, potentially making it useful for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in lab experiments is its high selectivity for certain metal ions, which makes it useful for detecting trace amounts of these ions in complex samples. Additionally, the cytotoxic activity of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide against cancer cells makes it a promising candidate for further study as a potential anticancer agent.
However, there are also limitations to the use of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in lab experiments. One limitation is the potential for non-specific binding to other molecules in a sample, which could lead to false positive results. Additionally, the mechanism of action of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is not fully understood, which could make it difficult to interpret results from experiments involving this compound.

Future Directions

There are several potential future directions for research involving N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide. One area of focus could be the development of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide-based sensors for the detection of metal ions in environmental samples. Another potential direction could be the further study of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide as a potential anticancer agent, with a focus on understanding its mechanism of action and optimizing its cytotoxic activity.
Additionally, there may be potential for the use of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in the treatment of neurological disorders, given its neuroprotective effects. Further research is needed to fully understand the potential applications of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in these areas.

Synthesis Methods

The synthesis of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide involves the condensation of 5-methyl-2-furaldehyde with 3-(2-oxo-1-pyrrolidinyl)benzohydrazide. The reaction is typically carried out in the presence of a catalyst such as acetic acid or sulfuric acid, and the resulting product is purified through recrystallization.

Scientific Research Applications

N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been studied for its potential use in a variety of scientific research applications. One area of focus has been its use as a fluorescent probe for the detection of metal ions. N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been shown to selectively bind to certain metal ions, such as Cu2+, and emit fluorescence upon excitation. This property makes it useful for detecting metal ions in biological samples and environmental samples.
Another area of research has been the use of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide as a potential anticancer agent. Studies have shown that N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide exhibits cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer. The mechanism of action of N'-[(5-methyl-2-furyl)methylene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in cancer cells is thought to involve the induction of apoptosis, or programmed cell death.